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Compound of Interest

Compound Name: 4,6-Dimethylnicotinic acid

Cat. No.: B189552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4,6-
Dimethylnicotinic acid (CAS No. 22047-86-5), also known as 4,6-Dimethylpyridine-3-

carboxylic acid. Due to its specific substitution pattern, this compound is a specialty chemical.

This guide consolidates available data on suppliers, outlines a plausible synthetic approach in

the absence of a detailed published protocol, and discusses the general biological context of

nicotinic acid derivatives.

Commercial Availability
4,6-Dimethylnicotinic acid is available from a select number of chemical suppliers, primarily

catering to research and development quantities. The table below summarizes the available

data on suppliers, purity, and pricing. Please note that pricing and availability are subject to

change and should be confirmed directly with the suppliers.
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Supplier Purity
Available
Quantities

Price (USD)

Moldb 98%
100mg, 250mg, 1g,

5g, 10g

$66 (100mg), $96

(250mg), $260 (1g),

$1269 (5g), $2465

(10g)

CookeChem 98% Inquire for details Request for quotation

Santa Cruz

Biotechnology
Inquire for details Inquire for details Inquire for details

Synchem Inquire for details Inquire for details Inquire for details

2A Biotech 96%+ Inquire for details Inquire for details

CATO Reference

Materials
Inquire for details Inquire for details Inquire for details

AstaTech, Inc. Inquire for details Inquire for details Inquire for details

Ambeed Inquire for details Inquire for details Inquire for details

Note: The listed suppliers and their offerings are based on publicly available data and may not

be exhaustive. Researchers are encouraged to contact the suppliers directly for the most

current information.

Synthesis of 4,6-Dimethylnicotinic Acid: A Proposed
Experimental Approach
A detailed, peer-reviewed experimental protocol for the specific synthesis of 4,6-
Dimethylnicotinic acid is not readily available in the surveyed scientific literature. However,

based on established organic chemistry principles and published syntheses of structurally

related nicotinic acid derivatives, a plausible synthetic route can be proposed. One common

strategy for the synthesis of substituted pyridines is the Hantzsch pyridine synthesis. A potential

retrosynthetic analysis suggests that 4,6-Dimethylnicotinic acid could be prepared from

readily available starting materials.
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A generalized experimental workflow for the synthesis of a substituted nicotinic acid is outlined

below. It is crucial to note that this is a representative protocol and would require optimization

for the specific synthesis of 4,6-Dimethylnicotinic acid.

Representative Synthetic Workflow
A potential synthesis could involve the condensation of an enamine with an α,β-unsaturated

carbonyl compound, followed by oxidation to form the pyridine ring.

Starting Materials

Reaction Steps

Product

Final Step

Ethyl acetoacetate

Condensation to form Dihydropyridine Intermediate

Ammonia Crotonaldehyde

Oxidation

Ethyl 4,6-dimethylnicotinate

Hydrolysis

4,6-Dimethylnicotinic acid
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Caption: Proposed synthetic workflow for 4,6-Dimethylnicotinic acid.

Detailed Methodologies (Hypothetical)
Step 1: Synthesis of Ethyl 2,4-dimethyl-1,4-dihydropyridine-3-carboxylate (Hantzsch Reaction)

In a round-bottom flask equipped with a reflux condenser, dissolve ethyl acetoacetate in

ethanol.

To this solution, add aqueous ammonia and stir at room temperature.

Slowly add crotonaldehyde to the reaction mixture.

Heat the mixture to reflux for several hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

After completion, cool the reaction mixture and remove the solvent under reduced pressure.

The crude product can be purified by recrystallization or column chromatography.

Step 2: Oxidation to Ethyl 4,6-dimethylnicotinate

Dissolve the dihydropyridine intermediate from Step 1 in a suitable solvent such as acetic

acid.

Add an oxidizing agent, for instance, nitric acid or chromium trioxide, portion-wise while

maintaining the temperature.

Stir the reaction mixture at room temperature or gentle heating until the oxidation is complete

(monitored by TLC).

Pour the reaction mixture into ice-water and neutralize with a base (e.g., sodium carbonate).

Extract the product with an organic solvent (e.g., ethyl acetate).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the

crude ethyl 4,6-dimethylnicotinate.
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Purify the product by column chromatography.

Step 3: Hydrolysis to 4,6-Dimethylnicotinic acid

Dissolve the purified ethyl 4,6-dimethylnicotinate in an alcoholic solvent (e.g., ethanol).

Add an aqueous solution of a strong base, such as sodium hydroxide or potassium

hydroxide.

Heat the mixture to reflux and monitor the hydrolysis by TLC.

Once the reaction is complete, cool the mixture and remove the alcohol under reduced

pressure.

Dissolve the residue in water and acidify with a mineral acid (e.g., hydrochloric acid) to

precipitate the carboxylic acid.

Filter the precipitate, wash with cold water, and dry to obtain 4,6-Dimethylnicotinic acid.

Biological Context and Potential Applications
Specific biological signaling pathways involving 4,6-Dimethylnicotinic acid have not been

detailed in the currently available scientific literature. The biological activities of nicotinic acid

(Vitamin B3) and its derivatives are well-documented, primarily revolving around their roles as

precursors to the coenzymes NAD (nicotinamide adenine dinucleotide) and NADP

(nicotinamide adenine dinucleotide phosphate). These coenzymes are crucial for numerous

metabolic redox reactions.

Pharmacologically, nicotinic acid is known to interact with the G-protein coupled receptor

GPR109A, which mediates its effects on lipid metabolism, leading to a reduction in plasma

triglycerides and an increase in HDL cholesterol. It is plausible that 4,6-Dimethylnicotinic
acid, as a substituted nicotinic acid, could exhibit modulated activity at this or other receptors.

However, without specific experimental data, its biological role remains speculative.

Researchers in drug discovery may find 4,6-Dimethylnicotinic acid to be a valuable building

block for the synthesis of novel compounds. The methyl substitutions on the pyridine ring can
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influence the molecule's lipophilicity, metabolic stability, and interaction with biological targets

compared to unsubstituted nicotinic acid.

The logical relationship for the potential biological investigation of 4,6-Dimethylnicotinic acid
is depicted below.

Compound of Interest

Potential Areas of Investigation

Potential Therapeutic Applications

4,6-Dimethylnicotinic acid

Metabolic Studies
(NAD/NADP Precursor)

Receptor Binding Assays
(e.g., GPR109A) Pharmacokinetic Profiling

Metabolic Disorders Dyslipidemia Novel Drug Scaffolds
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Caption: Logical workflow for investigating 4,6-Dimethylnicotinic acid.

Conclusion
4,6-Dimethylnicotinic acid is a commercially available specialty chemical that can be sourced

for research and development purposes. While a specific, detailed synthesis protocol is not

readily available in the public domain, established methods for the synthesis of substituted

nicotinic acids provide a strong foundation for its laboratory preparation. The biological activity

of 4,6-Dimethylnicotinic acid is yet to be extensively characterized, presenting an opportunity

for further investigation into its potential as a modulator of nicotinic acid-related pathways or as

a scaffold for the development of novel therapeutics. Researchers are encouraged to leverage

the supplier information provided and the proposed synthetic strategies to explore the potential

of this compound in their respective fields.
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To cite this document: BenchChem. [Commercial Availability and Technical Guide for 4,6-
Dimethylnicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189552#commercial-availability-and-suppliers-of-4-6-
dimethylnicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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